Hydrangenol
Hydrangenol
Hydrangenol is a member of the class of dihydroisocoumarins that is 3,4-dihydroisocoumarin substituted by a hydroxy group at position 8 and a 4-hydroxyphenyl group at position 3. It has been isolated from the roots of Scorzonera judaica and exhibits anti-allergic activity. It has a role as an anti-allergic agent and a plant metabolite. It is a member of phenols and a member of dihydroisocoumarins. It derives from a 3,4-dihydroisocoumarin.
Brand Name:
Vulcanchem
CAS No.:
480-47-7
VCID:
VC0020845
InChI:
InChI=1S/C15H12O4/c16-11-6-4-9(5-7-11)13-8-10-2-1-3-12(17)14(10)15(18)19-13/h1-7,13,16-17H,8H2
SMILES:
C1C(OC(=O)C2=C1C=CC=C2O)C3=CC=C(C=C3)O
Molecular Formula:
C15H12O4
Molecular Weight:
256.25 g/mol
Hydrangenol
CAS No.: 480-47-7
Reference Standards
VCID: VC0020845
Molecular Formula: C15H12O4
Molecular Weight: 256.25 g/mol
| CAS No. | 480-47-7 |
|---|---|
| Product Name | Hydrangenol |
| Molecular Formula | C15H12O4 |
| Molecular Weight | 256.25 g/mol |
| IUPAC Name | 8-hydroxy-3-(4-hydroxyphenyl)-3,4-dihydroisochromen-1-one |
| Standard InChI | InChI=1S/C15H12O4/c16-11-6-4-9(5-7-11)13-8-10-2-1-3-12(17)14(10)15(18)19-13/h1-7,13,16-17H,8H2 |
| Standard InChIKey | DGKDFNDHPXVXHW-UHFFFAOYSA-N |
| SMILES | C1C(OC(=O)C2=C1C=CC=C2O)C3=CC=C(C=C3)O |
| Canonical SMILES | C1C(OC(=O)C2=C1C=CC=C2O)C3=CC=C(C=C3)O |
| Appearance | Powder |
| Description | Hydrangenol is a member of the class of dihydroisocoumarins that is 3,4-dihydroisocoumarin substituted by a hydroxy group at position 8 and a 4-hydroxyphenyl group at position 3. It has been isolated from the roots of Scorzonera judaica and exhibits anti-allergic activity. It has a role as an anti-allergic agent and a plant metabolite. It is a member of phenols and a member of dihydroisocoumarins. It derives from a 3,4-dihydroisocoumarin. |
| Synonyms | hydrangenol |
| PubChem Compound | 119199 |
| Last Modified | Nov 11 2021 |
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